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Compound of Interest

Compound Name: Chloroform

Cat. No.: B151607 Get Quote

Chloroform vs. Dichloromethane: A Comparative
Guide for Organic Synthesis
In the realm of organic synthesis, the choice of solvent is a critical parameter that can

significantly influence reaction outcomes, yields, and purity. Among the halogenated

hydrocarbons, chloroform (trichloromethane, CHCl₃) and dichloromethane (DCM, methylene

chloride, CH₂Cl₂) are two of the most common and versatile solvents. Both are colorless,

volatile liquids with a sweet odor, capable of dissolving a wide range of organic compounds.

However, subtle differences in their physical properties, reactivity, and safety profiles often

make one a more suitable choice over the other for specific applications. This guide provides a

detailed comparison of chloroform and dichloromethane, supported by physical data and

example experimental contexts, to aid researchers in making informed solvent selections.

Physical and Chemical Properties: A Tabular
Comparison
The selection of a solvent is often dictated by its physical properties. The following table

summarizes the key quantitative data for chloroform and dichloromethane for easy

comparison.
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Property
Chloroform
(Trichloromethane)

Dichloromethane
(Methylene
Chloride)

Reference(s)

Chemical Formula CHCl₃ CH₂Cl₂ ,

Molecular Weight 119.38 g/mol 84.93 g/mol ,

Boiling Point 61-62 °C ~40-42 °C ,,

Melting Point -63.5 °C -96.7 °C ,

Density 1.489 g/mL 1.3266 g/cm³ ,

Polarity (Relative) Less Polar More Polar ,

Solubility in Water
~0.8 g/100 mL at 20

°C
~2 g/100 mL at 20 °C ,

Vapor Pressure 25.9 kPa at 25 °C 57.3 kPa at 25 °C ,

Performance in Common Organic Synthesis
Applications
Both chloroform and dichloromethane are widely employed as reaction media, extraction

solvents, and eluents in chromatography. Their inherent stability makes them suitable for a

variety of organic reactions.

Liquid-Liquid Extractions: Chloroform is often favored for extractions due to its higher density

and lower solubility in water, which can lead to cleaner phase separation. However, the

significantly lower boiling point of dichloromethane makes it much easier and faster to remove

from the extracted material, a considerable advantage in many laboratory workflows. While

DCM is more soluble in water than chloroform, which can lead to some loss of solvent, it is

often considered the safer choice for extractions.

Chromatography: Both solvents are used in silica gel chromatography. The choice between

them often depends on the desired polarity of the eluent system. Dichloromethane, being

slightly more polar, can be a component of solvent systems for separating moderately polar

compounds.
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Reaction Medium: Dichloromethane is frequently used as a substitute for chloroform in many

organic chemistry labs. Its lower boiling point is advantageous for reactions that require mild

conditions and for ease of product isolation. However, chloroform's higher boiling point can be

beneficial for reactions that require elevated temperatures.

A critical chemical difference is the acidity of the C-H bond. The proton in chloroform is

significantly more acidic than those in dichloromethane. In the presence of a strong base,

chloroform can be deprotonated to form the trichloromethyl anion, which can then generate

dichlorocarbene. This reactivity is exploited in reactions like the Reimer-Tiemann reaction but

makes chloroform unsuitable for reactions involving strong bases where this side reaction is

undesirable. Dichloromethane is generally more inert in the presence of strong bases.

Experimental Protocols: Examples in Organic
Synthesis
The following are examples of experimental procedures where chlorinated solvents are

commonly used.

Example 1: Bromination Reaction in Chloroform
Reaction: The bromination of an alkene or a ketone.

Procedure Excerpt: To a solution of the starting material (e.g., 0.27 mol) in chloroform (1 L)

at 10-15 °C, a solution of bromine (0.31 mol) in chloroform (100 mL) is added dropwise.

The reaction is then stirred for a specified period.

Solvent Rationale: Chloroform is used here as it is a good solvent for both the organic

starting material and the bromine, and it is relatively inert under these reaction conditions.

Example 2: Manganese Dioxide Oxidation in Chloroform
Reaction: The oxidation of an alcohol to a ketone or aldehyde.

Procedure Excerpt: To a solution of the alcohol (e.g., 371.5 mmol) in chloroform (200 mL),

manganese dioxide (3.715 mol) is added. The reaction mixture is stirred at 60 °C for 12

hours.
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Solvent Rationale: Chloroform's boiling point of ~61°C allows the reaction to be heated to

60°C to facilitate the oxidation. Dichloromethane, with its lower boiling point, would require

the reaction to be run under pressure to achieve the same temperature.

Visualization of Solvent Selection and Properties
The choice of a solvent in organic synthesis is a multifactorial decision. The following diagrams

illustrate the logical workflow for solvent selection and the interplay of solvent properties.
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Define Reaction Requirements
(Reactants, Products, Conditions)

Solubility Check:
Are all reactants soluble?

Reactivity Check:
Is the solvent inert under
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Yes

Re-evaluate / Choose Alternative

No

Thermal Stability Check:
Is the boiling point compatible
with the reaction temperature?

Yes

No
Work-up & Purification:

How easily can the solvent
be removed? Is it suitable

for extraction/chromatography?

Yes

No

Safety & Environmental Check:
Toxicity, flammability,
environmental impact

Proceed

Difficult

Select Optimal Solvent

Acceptable

Unacceptable
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Caption: A workflow diagram for selecting a suitable solvent in organic synthesis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b151607?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Properties Application Suitability

Boiling Point Reaction Temperature Control

Polarity Solubilization of Reagents

Extraction EfficiencyDensity

Chemical Reactivity Compatibility with Reagents

Volatility (Vapor Pressure) Ease of Product Isolation

Click to download full resolution via product page

Caption: Relationship between solvent properties and their application suitability.

Safety and Environmental Considerations
Both chloroform and dichloromethane are halogenated hydrocarbons and require careful

handling.

Toxicity: Chloroform is more toxic than dichloromethane and is a suspected human

carcinogen. Inhalation of chloroform can depress the central nervous system, and chronic

exposure may damage the liver and kidneys. Dichloromethane is the least toxic of the C1

chlorohydrocarbons, but it is also a suspected carcinogen and can cause drowsiness and

respiratory tract irritation upon inhalation.

Chemical Stability and Hazards: Chloroform can slowly react with oxygen in the presence of

light to form phosgene, an extremely toxic gas. For this reason, commercial chloroform is

often stabilized with a small amount of ethanol. Dichloromethane is less prone to forming

phosgene.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b151607?utm_src=pdf-body-img
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Impact: Chloroform has a greater environmental impact, contributing to the

destruction of the ozone layer. While about 90% of environmental chloroform is from natural

origins, anthropogenic sources are also significant. Dichloromethane also has environmental

concerns, but it is considered slightly "greener" than chloroform. New restrictions on the use

of DCM are being implemented to minimize risks to human and environmental health.

Conclusion
Dichloromethane is often the preferred solvent in modern organic synthesis due to its lower

boiling point, which simplifies product isolation, and its lower toxicity and environmental impact

compared to chloroform. It serves as a versatile and relatively inert solvent for a wide array of

reactions.

However, chloroform remains a valuable solvent for specific applications. Its higher density

and lower water solubility can be advantageous in certain extraction protocols, and its higher

boiling point is useful for reactions requiring elevated temperatures. Furthermore, its unique

reactivity in the presence of strong bases allows it to serve as a reagent for generating

dichlorocarbene, a role that dichloromethane cannot fulfill.

Ultimately, the choice between chloroform and dichloromethane depends on a careful

evaluation of the specific requirements of the reaction, including temperature, reagent

compatibility, work-up procedures, and safety considerations.

To cite this document: BenchChem. ["comparing chloroform and dichloromethane as
solvents in organic synthesis"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151607#comparing-chloroform-and-
dichloromethane-as-solvents-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607?utm_src=pdf-body
https://www.benchchem.com/product/b151607#comparing-chloroform-and-dichloromethane-as-solvents-in-organic-synthesis
https://www.benchchem.com/product/b151607#comparing-chloroform-and-dichloromethane-as-solvents-in-organic-synthesis
https://www.benchchem.com/product/b151607#comparing-chloroform-and-dichloromethane-as-solvents-in-organic-synthesis
https://www.benchchem.com/product/b151607#comparing-chloroform-and-dichloromethane-as-solvents-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b151607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

